Cas no 1092961-08-4 ((1-Methyl-1H-indazol-7-YL)methanol)

(1-Methyl-1H-indazol-7-YL)methanol structure
1092961-08-4 structure
Product Name:(1-Methyl-1H-indazol-7-YL)methanol
CAS No:1092961-08-4
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD11052636
CID:1040435
PubChem ID:44119266
Update Time:2025-04-20

(1-Methyl-1H-indazol-7-YL)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-indazol-7-yl)methanol
    • 1-methyl-1H-Indazole-7-methanol
    • 7-(Hydroxymethyl)-1-methylindazole
    • 7-HYDROXYMETHYL-1-METHYLINDAZOLE
    • 7-(Hydroxymethyl)-1-methyl-1H-indazole
    • (1-methylindazol-7-yl)methanol
    • FCH887839
    • RP02241
    • PB13327
    • OR30864
    • AX8236389
    • Y5190
    • AKOS006308391
    • SY097614
    • W-204709
    • J-500220
    • AMY34319
    • 1092961-08-4
    • (1-Methyl-7-indazolyl)methanol
    • P11038
    • AS-50762
    • CS-0053647
    • MFCD11052636
    • DA-19330
    • DTXSID90657128
    • (1-Methyl-1H-indazol-7-YL)methanol
    • MDL: MFCD11052636
    • Inchi: 1S/C9H10N2O/c1-11-9-7(5-10-11)3-2-4-8(9)6-12/h2-5,12H,6H2,1H3
    • InChI Key: DNRBEEHECQQHAI-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC2C=NN(C)C=21

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 0.7

(1-Methyl-1H-indazol-7-YL)methanol Pricemore >>

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